2-methanesulfonylcyclobutan-1-one
Overview
Description
2-methanesulfonylcyclobutan-1-one is a chemical compound that features a cyclobutane ring substituted with a methanesulfonyl group and a ketone functional group
Preparation Methods
The synthesis of 2-methanesulfonylcyclobutan-1-one can be achieved through several routes. One common method involves the [2+2] cycloaddition reaction, which is a primary method for synthesizing cyclobutane derivatives . This reaction typically involves the use of alkenes and a suitable catalyst under controlled conditions to form the cyclobutane ring. The methanesulfonyl group can be introduced through sulfonation reactions using methanesulfonyl chloride in the presence of a base.
Chemical Reactions Analysis
2-methanesulfonylcyclobutan-1-one undergoes various chemical reactions, including:
Oxidation: The ketone group can be oxidized to form carboxylic acids using strong oxidizing agents like potassium permanganate.
Reduction: The ketone group can be reduced to an alcohol using reducing agents such as sodium borohydride.
Substitution: The methanesulfonyl group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under suitable conditions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and bases like sodium hydroxide.
Scientific Research Applications
2-methanesulfonylcyclobutan-1-one has diverse applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Medicine: The compound is explored for its potential use in drug development, particularly in designing molecules with specific biological targets.
Industry: It is used in the synthesis of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 2-methanesulfonylcyclobutan-1-one involves its interaction with various molecular targets. The methanesulfonyl group can act as an alkylating agent, reacting with nucleophilic sites in biological molecules. This interaction can lead to the modification of proteins and nucleic acids, affecting their function and activity .
Comparison with Similar Compounds
2-methanesulfonylcyclobutan-1-one can be compared with other cyclobutane derivatives and methanesulfonyl-containing compounds. Similar compounds include:
Cyclobutanone: Lacks the methanesulfonyl group but shares the cyclobutane ring structure.
Methanesulfonyl chloride: Contains the methanesulfonyl group but lacks the cyclobutane ring.
The uniqueness of this compound lies in the combination of the cyclobutane ring and the methanesulfonyl group, which imparts distinct chemical and biological properties.
Properties
CAS No. |
1936309-97-5 |
|---|---|
Molecular Formula |
C5H8O3S |
Molecular Weight |
148.2 |
Purity |
90 |
Origin of Product |
United States |
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